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Compound of Interest

Compound Name: 10H-Phenothiazine, 2-methyl-

CAS No.: 5828-51-3

Cat. No.: B12664748

Get Quote

Executive Summary
2-Methylphenothiazine is a tricyclic heterocyclic compound used critically in the quality control

of phenothiazine-class antipsychotics and as a starting material for N-alkylated drug

candidates. Due to its status as a specialized research chemical rather than a bulk reagent,

public Safety Data Sheets (SDS) are often restricted to purchase points. This guide

reconstructs the critical safety and handling parameters required for regulatory compliance and

experimental success.

Compound Profile: The Core Identity
Confusion often arises between the 2-methyl and 10-methyl isomers. Ensure you are working

with the correct regioisomer for your application.
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Parameter Data

Chemical Name 2-Methyl-10H-phenothiazine

CAS Number 5828-51-3

Molecular Formula C₁₃H₁₁NS

Molecular Weight 213.30 g/mol

Appearance
Pale yellow to greenish powder (oxidizes upon

air exposure)

Solubility
Soluble in DMSO, Chloroform, Ethyl Acetate;

Insoluble in Water

Key Distinction

Not to be confused with 10-Methylphenothiazine

(CAS 1207-72-3) or 2-Methylthiophenothiazine

(CAS 7643-08-5).[1]

Hazard Identification & Risk Assessment (GHS)
Note: As a phenothiazine derivative, this compound exhibits class-specific toxicity profiles

including photosensitization and potential CNS depression.

GHS Classification (Predicted/SAR-Derived)
Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.

STOT - Single Exposure Category 3
H335: May cause respiratory

irritation.

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed.

Sensitization Skin (1)
H317: May cause an allergic

skin reaction (Photosensitizer).
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Critical Toxicology Insight
Phenothiazines are known photosensitizers. Exposure to the compound followed by UV light

(sunlight) can cause severe dermatitis.

Mechanism: The tricyclic ring absorbs UV energy, generating singlet oxygen or radical

species that damage dermal tissue.

Protocol: All weighing and handling should be performed away from direct sunlight,

preferably under amber light or in a hood with UV-filtered sashes.

Safe Handling & Storage Protocol (Self-Validating
Workflow)
The following workflow ensures stability of the compound (preventing oxidation to the

sulfoxide/sulfone) and safety of the operator.
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Figure 1: Inert handling workflow to prevent oxidative degradation (Pink/Red discoloration

indicates sulfoxide formation).

Applications in Drug Development
2-Methylphenothiazine is rarely the final drug; it is a scaffold.

A. Impurity Profiling (Promethazine)
In the synthesis of Promethazine (which has a dimethylaminopropyl side chain), 2-

methylphenothiazine can appear as a degradation product or unreacted starting material

impurity.
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Detection: High-Performance Liquid Chromatography (HPLC) with UV detection at 254 nm.

Limit: ICH Q3A guidelines typically require identification if >0.10%.

B. Synthesis Scaffold (N-Alkylation)
Researchers use the acidic proton on the nitrogen (position 10) to attach functional side chains.

Reaction Pathway:

Deprotonation: Sodium Hydride (NaH) in DMF/THF removes the proton at N-10.

Nucleophilic Attack: The resulting anion attacks an alkyl halide (e.g., 1,3-dibromopropane).

Result: 10-substituted-2-methylphenothiazine (Precursor for antipsychotic analogs).
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Figure 2: General synthetic pathway for functionalizing the phenothiazine core.

Sourcing the SDS (Download Strategy)
Because this is a specialized chemical, a generic "Google search" often fails. Use this targeted

sourcing strategy:
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Primary Source (Impurity Standards):

Suppliers like LGC Standards, USP, or Pharmaffiliates sell this as a "Reference Standard."

Action: Search their catalogs for "Promethazine Impurity" or CAS 5828-51-3. The SDS is

usually available on the product page after registration.

Secondary Source (Chemical Vendors):

PubChem: Provides a "Safety" section derived from ECHA/GHS data.

Fisher Scientific / Thermo: Often lists it as a building block.

Direct Link Construction: If you have a subscription to a chemical database (e.g.,

ChemDraw/SciFinder), search by structure, as the CAS index is more reliable there.

Emergency Data (If SDS is unavailable): Treat as Toxic by Ingestion and Irritant. Use the SDS

for Phenothiazine (CAS 92-84-2) as a baseline worst-case proxy, but account for the methyl

group's slight increase in lipophilicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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